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Compound of Interest

Compound Name:
3-(Pyrrolidine-1-

carbonyl)phenylboronic acid

Cat. No.: B1339016 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 3-(Pyrrolidine-1-carbonyl)phenylboronic acid
are paramount for ensuring laboratory safety and environmental protection. This guide provides

a detailed, step-by-step procedure for the safe disposal of this compound, grounded in official

safety data sheets and standard laboratory practices.

Immediate Safety and Handling Precautions:

Prior to handling 3-(Pyrrolidine-1-carbonyl)phenylboronic acid, it is crucial to be aware of its

associated hazards. According to safety data, this compound is classified as a substance that

can cause serious eye damage. Therefore, stringent adherence to personal protective

equipment (PPE) protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Hand Protection: Use chemically resistant gloves.[1]

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary.[1][2]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[1][3]
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Step-by-Step Disposal Procedure
The disposal of 3-(Pyrrolidine-1-carbonyl)phenylboronic acid, whether as a pure solid, in

solution, or as contaminated material, must be conducted in a manner that prevents its release

into the environment and ensures the safety of all personnel.

1. Waste Collection and Segregation:

Solid Waste: Collect unreacted or waste 3-(Pyrrolidine-1-carbonyl)phenylboronic acid
solid by carefully sweeping it up to avoid dust formation.[1][4] Place the collected solid into a

clearly labeled, sealed container designated for chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as filter paper, gloves, and paper towels, should be considered contaminated. These items

must be placed in a separate, sealed, and clearly labeled waste container.

Solutions: Unused or waste solutions containing 3-(Pyrrolidine-1-carbonyl)phenylboronic
acid should be collected in a labeled, sealed, and chemically compatible container. Do not

mix with other incompatible waste streams.

2. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with the full chemical name:

"Waste 3-(Pyrrolidine-1-carbonyl)phenylboronic acid" and the appropriate hazard

symbols (e.g., GHS pictogram for corrosion).

Store the sealed waste containers in a designated, well-ventilated, and secure chemical

waste storage area, away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[5]

3. Professional Disposal:

The disposal of chemical waste must be handled by a licensed and approved waste disposal

company.[4][5] Adhere to all local, state, and federal regulations governing chemical waste

disposal.
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Provide the waste disposal company with a complete and accurate safety data sheet (SDS)

for 3-(Pyrrolidine-1-carbonyl)phenylboronic acid to ensure they can handle and dispose

of it correctly.

4. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Ensure adequate ventilation.[1][4]

Wearing the appropriate PPE, contain and clean up the spill. For solid spills, sweep up the

material and place it in a designated waste container.[1][4] For liquid spills, use an inert

absorbent material to soak up the substance before placing it in a sealed container for

disposal.[5]

Do not allow the spilled material to enter drains or waterways.[1][3]

Thoroughly clean the spill area with soap and water.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-(Pyrrolidine-1-
carbonyl)phenylboronic acid.

Property Value Reference

CAS Number 723281-53-6 [6]

Molecular Formula C11H14BNO3 [6]

Molecular Weight 219.05 g/mol

Physical Form Solid

Purity ≥98%

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the disposal process for 3-(Pyrrolidine-1-
carbonyl)phenylboronic acid.

Start: Have Waste
3-(Pyrrolidine-1-carbonyl)phenylboronic acid

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Waste Type

Solid Waste or Spill

Solid

Solution Waste

Solution

Contaminated Materials
(e.g., Gloves, Paper)

Contaminated

Step 3a: Carefully Sweep Solid
(Avoid Dust)

Step 3b: Pour into a
Waste Container

Step 3c: Place in a
Waste Bag/Container

Step 4: Place in a Labeled,
Sealed Waste Container

Step 5: Store in Designated
Chemical Waste Area

Step 6: Arrange for Pickup by
Licensed Waste Disposal Company

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for 3-(Pyrrolidine-1-carbonyl)phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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